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Compound of Interest

Compound Name: 1,3-Dichloropropene

Cat. No.: B154105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,3-Dichloropropene
for the control of plant-parasitic nematodes. This document includes detailed information on

application rates, experimental protocols for efficacy evaluation, and the current understanding

of its mechanism of action.

Quantitative Data on Application Rates
The application rates of 1,3-Dichloropropene are highly dependent on the crop, target

nematode species, soil type, and infestation level. The following table summarizes typical

application rates for various crops. It is crucial to consult product labels and local agricultural

extension guidelines for specific recommendations.
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Crop
Target
Nematode(s)

Application
Rate (Active
Ingredient)

Product
Example(s) &
Rate

Application
Method

Potatoes

Stubby-root

nematode

(Trichodorus and

Paratrichodorus

spp.), Root-knot

nematode

(Meloidogyne

spp.)

157.83 - 181.8

lbs/acre

Telone® II (18

gallons/acre)

Pre-plant

broadcast

injection

Strawberries

Dagger

nematode

(Xiphinema

spp.), Root-knot

nematode

(Meloidogyne

spp.), Root-

lesion nematode

(Pratylenchus

spp.)

242.4 - 363.6

lbs/acre

Telone® II (24 -

36 gallons/acre)

Pre-plant

broadcast

injection in the

fall for spring

planting

Grapes

Dagger

nematode

(Xiphinema

spp.), Root-knot

nematode

(Meloidogyne

spp.)

277.75 lbs/acre

Telone® C-17

(27.5

gallons/acre)

Pre-plant

treatment

Spring Squash

Root-knot

nematode

(Meloidogyne

spp.)

84 - 168

liters/hectare
1,3-D product

Pre-plant

broadcast with

conventional

chisels
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Carrots

Various plant-

parasitic

nematodes

181.80 lbs/acre Telone® II

Pre-plant

broadcast

injection

Orchard Replant

Various plant-

parasitic

nematodes

303 lbs/acre
1,3-D product

(30 gallons/acre)

Pre-plant

injection

Note: Application rates can be influenced by soil texture, with coarse-textured (sandy) soils

generally requiring lower rates than fine-textured (clay) soils for effective fumigant dispersal.[1]

Experimental Protocols
Field Trial Protocol for Efficacy Evaluation of 1,3-
Dichloropropene
This protocol outlines a standard methodology for conducting a field trial to assess the efficacy

of 1,3-Dichloropropene for controlling plant-parasitic nematodes.

2.1.1. Experimental Design

Plot Design: Employ a randomized complete block design (RCBD) with a minimum of four to

five replicates per treatment.

Treatments:

Untreated Control

1,3-Dichloropropene at a low application rate (e.g., 84 L/ha)

1,3-Dichloropropene at a medium application rate (e.g., 112 L/ha)

1,3-Dichloropropene at a high application rate (e.g., 168 L/ha)

Standard nematicide treatment (for comparison)

Plot Size: Plot dimensions should be sufficient to minimize edge effects and accommodate

the crop being grown. A typical plot size might be 10m x 10m.
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2.1.2. Site Selection and Preparation

Select a field with a known history of nematode infestation and a relatively uniform soil type.

Conduct a pre-treatment nematode population assessment to confirm the presence and

density of the target nematode species.

Prepare the soil to a seedbed condition by plowing and disking to a depth of at least 30 cm.

The soil should be free of large clods and undecomposed organic matter.[1]

2.1.3. 1,3-Dichloropropene Application

Soil Conditions:

Temperature: Soil temperature at the injection depth should be between 40°F and 80°F

(4°C and 27°C) for optimal efficacy.[1]

Moisture: Soil moisture should be near field capacity to ensure proper fumigant

movement.

Application Procedure:

Calibrate the application equipment (e.g., chisel injector) to deliver the precise dosage for

each treatment.

Inject 1,3-Dichloropropene to a depth of 30-46 cm (12-18 inches).[2]

Immediately after application, seal the soil surface by rolling or cultipacking to prevent

premature volatilization of the fumigant.[3]

2.1.4. Post-Application and Planting

Maintain the soil seal and leave the field undisturbed for 7 to 14 days, as specified by the

product label.[3]

After the required interval, aerate the soil by light cultivation to allow any remaining fumigant

to escape.
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Plant the desired crop.

2.1.5. Data Collection and Analysis

Nematode Population Assessment:

Collect soil and root samples from each plot at mid-season and at harvest.

Extract nematodes from the samples using a standardized method such as the Baermann

funnel or centrifugal-flotation technique (see Protocol 2.2).

Count the number of target nematodes per 100 cm³ of soil or per gram of root tissue.

Crop Yield and Vigor:

Measure marketable yield from the center rows of each plot.

Assess plant vigor and any signs of phytotoxicity at regular intervals.

Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA for

RCBD) to determine significant differences between treatments.

Protocol for Nematode Extraction from Soil and Root
Samples
2.2.1. Baermann Funnel Method (for motile nematodes)

Place a wire mesh support in a glass funnel with a piece of rubber tubing attached to the

stem and closed with a pinch clamp.

Place a double layer of facial tissue or a coffee filter on the wire mesh.

Spread a subsample of soil (approximately 100 cm³) or chopped roots evenly onto the

tissue.

Add water to the funnel until the soil or root sample is just submerged.
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Leave the setup undisturbed for 24-48 hours to allow motile nematodes to migrate out of the

sample and settle in the tubing.

Carefully open the pinch clamp and collect the first 10-15 mL of water, which will contain the

nematodes, in a beaker or petri dish for counting under a microscope.

2.2.2. Centrifugal-Flotation Method

Place a 100 cm³ soil sample in a bucket and add approximately 1 liter of water. Stir

vigorously to suspend the soil particles.

Allow the heavy particles to settle for 30-60 seconds, then pour the supernatant through a

coarse sieve (e.g., 20-mesh) into another bucket, followed by a fine sieve (e.g., 325-mesh).

Backwash the residue from the fine sieve into a centrifuge tube.

Centrifuge at approximately 1,500 rpm for 4-5 minutes.

Decant the supernatant and resuspend the pellet in a sugar solution (specific gravity of 1.1 to

1.18).

Centrifuge again for 1-2 minutes. The nematodes will remain in the supernatant.

Quickly pour the supernatant through a fine sieve (e.g., 500-mesh) to collect the nematodes.

Rinse the nematodes from the sieve with water into a beaker for counting.

Mechanism of Action and Visualizations
The precise molecular mechanism of action of 1,3-Dichloropropene in nematodes is not fully

elucidated. However, it is generally understood to be a non-specific biocide that disrupts

essential enzymatic processes within the nematode, leading to mortality.[4] It is believed to act

as an alkylating agent, which can react with nucleophilic functional groups in essential

biomolecules like proteins and DNA, thereby inactivating them.

Proposed General Mechanism of Action
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Caption: Proposed mechanism of 1,3-Dichloropropene leading to nematode mortality.

Experimental Workflow for Efficacy Assessment
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Caption: Workflow for a field trial to evaluate 1,3-Dichloropropene efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 1,3-
Dichloropropene in Nematode Control]. BenchChem, [2025]. [Online PDF]. Available at:
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dichloropropene-for-nematode-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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